Cas no 33739-27-4 (Cyclohexanone,2-[(diphenylamino)methylene]-)
33739-27-4 structure
Product Name:Cyclohexanone,2-[(diphenylamino)methylene]-
CAS No:33739-27-4
MF:C19H19NO
MW:277.360265016556
CID:323747
PubChem ID:5477418
Update Time:2025-04-19
Cyclohexanone,2-[(diphenylamino)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone,2-[(diphenylamino)methylene]-
- (2E)-2-[(N-phenylanilino)methylidene]cyclohexan-1-one
- NSC315569
- 33739-27-4
- DTXSID80420429
- NSC-315569
-
- Inchi: 1S/C19H19NO/c21-19-14-8-7-9-16(19)15-20(17-10-3-1-4-11-17)18-12-5-2-6-13-18/h1-6,10-13,15H,7-9,14H2/b16-15+
- InChI Key: AUNZIONSDILFEY-FOCLMDBBSA-N
- SMILES: O=C1/C(=C/N(C2C=CC=CC=2)C2C=CC=CC=2)/CCCC1
Computed Properties
- Exact Mass: 277.14677
- Monoisotopic Mass: 277.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 1.192
- Boiling Point: 417.6°Cat760mmHg
- Flash Point: 156.3°C
- Refractive Index: 1.677
- PSA: 20.31
- LogP: 4.85170
Cyclohexanone,2-[(diphenylamino)methylene]- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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